Cas no 39635-83-1 ( )

• Product Name: &nbsp
• CAS No: 39635-83-1
• MF: C₁₇H₁₆O
• MW: 236.308344841003
• CID: 924782
• PubChem ID: 278601
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3,4-diphenylcyclopentan-1-one
• 3,4-BIS(1-CYCLOHEXENYL)-2,2,5,5-TETRAMETHYL-HEXANE
• AC1L3OZR
• CTK5C8945
• Cyclohexene,1,1'-[1,2-bis(1,1-dimethylethyl)-1,2-ethanediyl]bis-, (R*,R*)-(?A'A A'A currency)-
• DL-3,4-Di(1-cyclohexen-1-yl)-2,2,5,5-tetramethylhexan
• DL-3,4-Di(1-cyclohexen-1-yl)-2,2,5,5-tetramethylhexane
• DL-3,4-Di-1-cyclohexen-1-yl-2,2,5,5-tetramethylhexane
• dl-3,4-Diphenyl-cyclopentanon-(1)
• DTXSID30928167
• NSC281801
• NSC128322
• 13351-28-5
• 39635-83-1
• SCHEMBL15831780
• 3,4-DIPHENYL-CYCLOPENTANONE
• NSC-128322
• NSC-281801
• AKOS024323494
•  

• Inchi： 1S/C17H16O/c18-15-11-16(13-7-3-1-4-8-13)17(12-15)14-9-5-2-6-10-14/h1-10,16-17H,11-12H2
• InChI Key： HHRAKSMWUCTDPI-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC=CC=2)C(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 236.12
• Monoisotopic Mass: 236.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.106g/cm3
• Boiling Point: 371.7ºC at 760mmHg
• Flash Point: 161.3ºC
• Refractive Index: 1.59
• PSA: 17.07000
• LogP: 3.91690